Cas no 54108-05-3 (2-hydroxypyrrolo[3,4-b]quinoxaline-1,3-dione)

• Product Name: 2-hydroxypyrrolo[3,4-b]quinoxaline-1,3-dione
• CAS No: 54108-05-3
• MF: C₁₀H₅N₃O₃
• MW: 215.165001630783
• CID: 939739
• PubChem ID: 315028
• Update Time: 2025-04-19

2-hydroxypyrrolo[3,4-b]quinoxaline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-hydroxypyrrolo[3,4-b]quinoxaline-1,3-dione
• 2-Hydroxy-1H-pyrrolo[3,4-b]quinoxaline-1,3(2H)-dione
• 54108-05-3
• NSC237051
• DTXSID30311075
• NSC-237051

• Inchi： 1S/C10H5N3O3/c14-9-7-8(10(15)13(9)16)12-6-4-2-1-3-5(6)11-7/h1-4,16H
• InChI Key： CLGHSXDJFAUWGE-UHFFFAOYSA-N
• SMILES： ON1C(C2C(C1=O)=NC1C=CC=CC=1N=2)=O

Computed Properties

• Exact Mass: 215.03315
• Monoisotopic Mass: 215.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.791
• Boiling Point: 505.7°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.84
• PSA: 83.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines